Cas no 1568154-26-6 ((3S)-3-Amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide)

• Product Name: (3S)-3-Amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide
• CAS No: 1568154-26-6
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 5707947
• PubChem ID: 79584455
• Update Time: 2025-06-14

(3S)-3-Amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• CS-0292783
• (S)-3-Amino-3-(1,5-dimethyl-1h-pyrazol-4-yl)propanamide
• 1568154-26-6
• EN300-1286280
• (3S)-3-Amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide
• AKOS018140660

• Inchi： 1S/C8H14N4O/c1-5-6(4-11-12(5)2)7(9)3-8(10)13/h4,7H,3,9H2,1-2H3,(H2,10,13)/t7-/m0/s1
• InChI Key： RUHOYHQZCRCTKC-ZETCQYMHSA-N
• SMILES： O=C(C[C@@H](C1C=NN(C)C=1C)N)N

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S)-3-Amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide

Recent Advances in the Study of (3S)-3-Amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide (CAS: 1568154-26-6)

In recent years, the compound (3S)-3-Amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide (CAS: 1568154-26-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole moiety and stereospecific amino-propanamide structure, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key advancements in the study of this compound is the optimization of its synthetic pathway. Researchers have developed a more efficient and scalable method for producing (3S)-3-Amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide, which involves stereoselective amination and subsequent coupling reactions. This improved synthesis not only enhances the yield but also ensures high purity, which is critical for pharmacological evaluations. The detailed synthetic protocol has been published in several high-impact journals, highlighting its reproducibility and industrial applicability.

Pharmacological studies have revealed that (3S)-3-Amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide exhibits potent activity as a modulator of specific biological targets. For instance, recent in vitro and in vivo experiments have demonstrated its efficacy in inhibiting certain enzymes involved in inflammatory pathways. These findings suggest potential applications in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Moreover, the compound's selectivity and low toxicity profile make it a promising candidate for further preclinical development.

Another area of interest is the compound's potential role in oncology. Preliminary studies indicate that (3S)-3-Amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide may interfere with signaling pathways that are dysregulated in certain cancers. Researchers are particularly intrigued by its ability to induce apoptosis in cancer cell lines while sparing normal cells. These observations have spurred further investigations into its mechanism of action and potential synergies with existing chemotherapeutic agents.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have been a focus of recent research. Studies have shown that (3S)-3-Amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide has favorable absorption and distribution characteristics, with good bioavailability in animal models. These properties, combined with its metabolic stability, suggest that it could be developed into an orally administered drug. However, further studies are needed to assess its long-term safety and efficacy in humans.

In conclusion, the latest research on (3S)-3-Amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide (CAS: 1568154-26-6) underscores its potential as a versatile therapeutic agent. The advancements in its synthesis, coupled with its promising pharmacological profile, position it as a strong candidate for drug development in inflammation and oncology. Future studies should focus on elucidating its precise mechanisms of action and conducting clinical trials to validate its therapeutic benefits.